Cas no 1516341-04-0 (2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl-)

• Product name: 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl-
• CAS No: 1516341-04-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5283067

2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl-

• Inchi： 1S/C10H21NO2/c1-8(6-11)10(12)4-5-13-9(2,3)7-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： DIIZJDUKXUPVJB-UHFFFAOYSA-N
• SMILES： C1(C)(C)OCCC(C(C)CN)(O)C1

Additional information on 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl-

Introduction to Compound CAS No 1516341-04-0: 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl

Compound CAS No 1516341-04-0, also known as 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl, is a fascinating organic compound with a unique structure and diverse applications. This compound belongs to the class of tetrahydropyran derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a tetrahydrofuran-like ring with a dimethyl substitution at the 2-position and an aminoalkyl group at the 4-position, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including catalytic asymmetric synthesis and enzymatic transformations. These methods not only enhance the yield but also improve the enantioselectivity of the product, which is crucial for its application in drug development. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of bioactive compounds with potential therapeutic applications.

The structural uniqueness of CAS No 1516341-04-0 lies in its tetrahedral geometry at the stereogenic center, which plays a significant role in its physical and chemical properties. The compound exhibits moderate solubility in organic solvents, making it suitable for use in various organic reactions. Its thermal stability has been tested under different conditions, revealing its suitability for high-throughput screening processes in drug discovery.

One of the most promising applications of this compound is in the field of medicinal chemistry, where it serves as a lead compound for designing novel bioactive agents. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as hypertension and neurodegenerative disorders. The aminoalkyl group in the molecule facilitates interactions with these receptors, making it an attractive candidate for further pharmacological studies.

In addition to its pharmaceutical applications, CAS No 1516341-04-0 has shown potential in the development of advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding has been explored for creating stimuli-responsive materials. These materials can exhibit reversible changes in their properties upon exposure to external stimuli such as temperature or pH, opening new avenues for smart drug delivery systems and adaptive materials.

The synthesis of this compound has been optimized using environmentally friendly methods such as microwave-assisted synthesis and continuous flow chemistry, reducing production costs and minimizing environmental impact. These green chemistry approaches align with current trends toward sustainable chemical manufacturing.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the dimethyl substitution enhances hydrophobic interactions while the amino group contributes to hydrogen bonding networks, both of which are essential for strong binding affinity.

In conclusion, CAS No 1516341-04-0: 2H-Pyran-4-ol, 4-(2-amino-1-methylethyl)tetrahydro-2,2-dimethyl is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and versatile functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play a pivotal role in advancing both scientific understanding and practical innovations.